{(5E)-5-[3-methoxy-4-(pentyloxy)benzylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid

• Molecular Formula: C18H21NO5S2
• Molecular Weight: 395.5 g/mol
• IUPAC Name: 2-[(5E)-5-[(3-methoxy-4-pentoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetic acid
• InChI: InChI=1S/C18H21NO5S2/c1-3-4-5-8-24-13-7-6-12(9-14(13)23-2)10-15-17(22)19(11-16(20)21)18(25)26-15/h6-7,9-10H,3-5,8,11H2,1-2H3,(H,20,21)/b15-10+
• InChI Key: FWPUMAJDXGZWED-XNTDXEJSSA-N
• Isomeric SMILES: CCCCCOC1=C(C=C(C=C1)/C=C/2\C(=O)N(C(=S)S2)CC(=O)O)OC
• Canonical SMILES: CCCCCOC1=C(C=C(C=C1)C=C2C(=O)N(C(=S)S2)CC(=O)O)OC

Description

• {(5E)-5-[3-methoxy-4-(pentyloxy)benzylidene]-4-oxo-2-thioxo-1,3-thiazolidin-3-yl}acetic acid is a complex organic compound with the molecular formula C24H23N3O4S .
• It belongs to the thiazolidinone class of compounds and exhibits interesting biological properties.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The exact mechanism of action remains elusive.
• It likely interacts with specific molecular targets or pathways, affecting cellular processes.

Comparison with Similar Compounds

• Similar compounds include other thiazolidinones or related heterocyclic structures.
• Uniqueness lies in its specific substitution pattern and functional groups.